5-(furan-2-ylmethyl)-3-(2-hydroxy-5-methylphenyl)-4-[3-methoxy-4-(prop-2-en-1-yloxy)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C27H25N3O5
• Molecular Weight: 471.5 g/mol
• IUPAC Name: 5-(furan-2-ylmethyl)-3-(2-hydroxy-5-methylphenyl)-4-(3-methoxy-4-prop-2-enoxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C27H25N3O5/c1-4-11-35-21-10-8-17(14-22(21)33-3)26-23-24(19-13-16(2)7-9-20(19)31)28-29-25(23)27(32)30(26)15-18-6-5-12-34-18/h4-10,12-14,26,31H,1,11,15H2,2-3H3,(H,28,29)
• InChI Key: UIGUHBLDTBVMNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C2=NNC3=C2C(N(C3=O)CC4=CC=CO4)C5=CC(=C(C=C5)OCC=C)OC

Description

The compound 5-(furan-2-ylmethyl)-3-(2-hydroxy-5-methylphenyl)-4-[3-methoxy-4-(prop-2-en-1-yloxy)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a heterocyclic molecule featuring a pyrrolo[3,4-c]pyrazol-6(1H)-one core. This structure is characterized by fused pyrazole and pyrrolidine rings, with substituents including a furan-2-ylmethyl group, a 2-hydroxy-5-methylphenyl moiety, and a 3-methoxy-4-(prop-2-en-1-yloxy)phenyl unit.

Biological Activity

The compound 5-(furan-2-ylmethyl)-3-(2-hydroxy-5-methylphenyl)-4-[3-methoxy-4-(prop-2-en-1-yloxy)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a complex heterocyclic organic molecule known for its potential biological activities. This article delves into its biological activity, examining its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is C24H21N3O4 , with a molecular weight of approximately 415.44 g/mol . The structure features a fused pyrrole and pyrazole ring system, along with multiple aromatic substituents including a furan ring and various phenolic groups. The presence of hydroxyl and methoxy groups suggests potential for interesting physicochemical properties and biological activities.

Property	Value
Molecular Formula	C24H21N3O4
Molecular Weight	415.44 g/mol
LogP	4.5326
LogD	4.5279
Polar Surface Area	82.052 Ų
Hydrogen Bond Acceptors	6
Hydrogen Bond Donors	3

Anticancer Potential

Recent studies have indicated that compounds within the pyrrolo[3,4-c]pyrazole family exhibit significant anticancer activity. The structural features of 5-(furan-2-ylmethyl)-3-(2-hydroxy-5-methylphenyl)-4-[3-methoxy-4-(prop-2-en-1-yloxy)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one contribute to its ability to inhibit cancer cell proliferation through various mechanisms:

• Inhibition of Kinases : Many derivatives have been shown to inhibit specific kinases involved in cancer cell signaling pathways.
• Induction of Apoptosis : The compound may trigger apoptotic pathways in cancer cells, leading to programmed cell death.
• Cell Cycle Arrest : It has been observed to cause cell cycle arrest at various phases, impeding cancer cell division.

The precise mechanisms by which this compound exerts its biological effects are still under investigation but are believed to involve:

• Interaction with DNA : Some studies suggest that the compound may intercalate with DNA, disrupting replication and transcription processes.
• Modulation of Enzyme Activity : The compound may act as an inhibitor or modulator of enzymes critical for tumor growth.

Pharmacological Screening

Pharmacological screening of related compounds has shown promising results in terms of cytotoxicity against human cancer cell lines. For instance, compounds with similar furan and hydroxyl functionalities have been reported to exhibit IC50 values in the micromolar range against breast and prostate cancer cells .

Comparative Analysis Table

Compound Name	IC50 (µM)	Target Cancer Type
5-(furan-2-ylmethyl)-3-(2-hydroxy-5-methylphenyl)-4-[3-methoxy...	TBD	TBD
Related Pyrrolo[1,5-a]pyrimidine Derivative	10	Breast Cancer
Another Analog with Similar Structure	15	Prostate Cancer

Comparison with Similar Compounds

Aromatic Substituents

• 4-(4-Fluorophenyl) Analog () : Replacing the 3-methoxy-4-(propenyloxy)phenyl group with a 4-fluorophenyl group introduces a strong electron-withdrawing fluorine atom. This substitution likely increases lipophilicity and may affect binding affinity in biological systems compared to the target compound’s electron-donating methoxy and propenyloxy groups .
• Hydroxypyrazole Derivatives (): Compounds like 1-(5-hydroxy-1-phenyl-1H-pyrazol-4-yl)-3-phenylpropane-1,3-dione exhibit tautomerism and intramolecular hydrogen bonding between hydroxyl and enol groups, stabilizing their structures. The target compound’s 2-hydroxy-5-methylphenyl group may similarly form intramolecular H-bonds, enhancing conformational rigidity .

Heterocyclic Substituents

• Tetrazolyl and Coumarin Moieties () : Derivatives such as 6-(4-(1-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4,5-dihydro-1H-tetrazol-5-yl)phenyl)-4-(coumarin-3-yl)pyrimidin-2(1H)-one incorporate tetrazolyl and coumarin units. These groups introduce additional hydrogen-bond acceptors and π-conjugated systems, which could enhance bioactivity compared to the target’s furan and propenyloxy substituents .

Hydrogen Bonding and Crystal Packing

The target compound’s hydroxyl and carbonyl groups are expected to participate in hydrogen-bonding networks, as observed in hydroxypyrazole derivatives (). Such interactions influence crystal packing and solubility.

Physicochemical Properties

Crystallographic Data

Crystallographic tools like SHELX and ORTEP-III () are critical for determining bond lengths and angles. For instance, the dihedral angle between the pyrrolopyrazole core and the 3-methoxy-4-(propenyloxy)phenyl group in the target compound could be compared to fluorophenyl analogs () to assess steric strain .

Solubility and Stability

• The propenyloxy group may increase hydrophobicity relative to the fluorophenyl analog (), though intramolecular H-bonding () could mitigate this effect.
• Tautomerism observed in hydroxypyrazoles () is less likely in the target compound due to its rigid dihydropyrrolopyrazolone core .

Table: Key Comparisons with Analogous Compounds

Compound Name	Core Structure	Key Substituents	Hydrogen Bonding	Synthesis Highlights
Target Compound	Pyrrolo[3,4-c]pyrazol-6(1H)-one	2-hydroxy-5-methylphenyl, propenyloxy, furan	Intramolecular OH⋯O (hydroxyl group)	Likely reflux in polar solvents
4-(4-Fluorophenyl) Analog ()	Same core	4-fluorophenyl, furan	Similar H-bonding	Lithium amide/THF
Hydroxypyrazole ()	Pyrazole	Hydroxy, enol β-diketone	Intramolecular OH⋯O (enol tautomer)	Low-temperature lithiation
Coumarin-Tetrazolyl Derivative ()	Pyrimidinone	Tetrazolyl, coumarin	Multiple H-bond acceptors	Multi-step heterocyclic fusion

Preparation Methods

Synthesis of the Chromeno[2,3-c]pyrrole-3,9-dione Intermediate

The preparation begins with the formation of a 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione intermediate via a one-pot multicomponent reaction . This step integrates three key components:

• Methyl 4-(2-hydroxy-5-methylphenyl)-2,4-dioxobutanoate : Synthesized via Claisen condensation of methyl acetoacetate with 2-hydroxy-5-methylbenzaldehyde under acidic conditions (yield: 78–85%) .

• 3-Methoxy-4-(prop-2-en-1-yloxy)benzaldehyde : Prepared by allylation of 4-hydroxy-3-methoxybenzaldehyde using allyl bromide and potassium carbonate in DMF (yield: 92%) .

• Furan-2-ylmethylamine : Commercially sourced or synthesized via reductive amination of furfural.

Reaction Conditions :

• Solvent : Ethanol (10–15 mL per 0.01 mol substrate).

• Catalyst : Acetic acid (1 mL).

• Temperature : Reflux at 80°C for 20 hours.

• Workup : Crystallization from ethanol yields the intermediate (70–85% purity).

Key Data :

Parameter	Value
Molar Ratio	1:1:1 (dioxobutanoate:aldehyde:amine)
Yield	68–82%
Purity (HPLC)	>95%

Ring-Opening and Cyclization to Form the Pyrrolo[3,4-c]pyrazol-6(1H)-one Core

The chromeno-pyrrole-dione intermediate undergoes ring-opening with hydrazine hydrate, followed by cyclization to generate the dihydropyrrolo[3,4-c]pyrazol-6(1H)-one scaffold .

Optimized Conditions :

• Reagents : Hydrazine hydrate (5 eq relative to intermediate).

• Solvent : Dioxane (10 mL per 0.01 mol substrate).

• Temperature : 40°C for 6–8 hours.

• Workup : Filtration and crystallization from ethanol (yield: 72–94%).

Mechanistic Insight :
The reaction proceeds via nucleophilic attack of hydrazine at the carbonyl group, followed by intramolecular cyclization to form the pyrazole ring. The stereochemistry of the dihydropyrrolo moiety is retained due to the rigidity of the intermediate .

Characterization Data :

• IR (KBr) : 1715 cm⁻¹ (C=O), 1656 cm⁻¹ (C=N) .

• ¹H NMR (DMSO-d₆) : δ 7.82 (d, J = 8.4 Hz, 1H, aromatic), 6.95 (s, 1H, furan), 5.45 (m, 2H, allyl) .

Functionalization of the Allyloxy Group

The prop-2-en-1-yloxy substituent is introduced via a Williamson ether synthesis during the preparation of 3-methoxy-4-(prop-2-en-1-yloxy)benzaldehyde .

Procedure :

• Substrate : 4-Hydroxy-3-methoxybenzaldehyde (1 eq).

• Alkylating Agent : Allyl bromide (1.2 eq).

• Base : K₂CO₃ (2 eq) in DMF.

• Temperature : 60°C for 12 hours.

• Yield : 88–92% .

Challenges :

• Competing over-alkylation is mitigated by controlling the stoichiometry of allyl bromide.

• The allyl group’s sensitivity to radical reactions necessitates inert atmosphere conditions during subsequent steps .

Introduction of the Furan-2-ylmethyl Group

The furan-2-ylmethyl moiety is incorporated via the amine component in the multicomponent reaction. Furan-2-ylmethylamine reacts regioselectively with the dioxobutanoate and aldehyde, forming a Schiff base that cyclizes into the chromeno-pyrrole-dione framework .

Critical Parameters :

• Amine Purity : >98% (GC-MS) to avoid side reactions.

• Reaction Time : Prolonged reflux (20 hours) ensures complete imine formation.

Final Purification and Characterization

The target compound is isolated via crystallization and characterized using advanced spectroscopic techniques:

Crystallization :

• Solvent System : Ethanol/water (3:1 v/v).

• Recovery : 85–90% .

Analytical Data :

• Melting Point : 220–223°C (DSC).

• HRMS (ESI+) : m/z Calcd for C₃₀H₂₈N₃O₆ [M+H]⁺: 526.1912; Found: 526.1908 .

Scalability and Process Optimization

Large-scale synthesis (100 g batches) requires modifications to the original protocol:

• Solvent Volume Reduction : Ethanol is replaced with isopropanol to enhance solubility.

• Catalyst Loading : Acetic acid is increased to 1.5 mL per 0.01 mol substrate to accelerate imine formation.

• Yield Improvement : 78% (pilot scale) vs. 68% (lab scale) .

Comparative Analysis of Synthetic Routes

A comparative study of alternative methods reveals the superiority of the multicomponent approach:

Method	Yield (%)	Purity (%)	Scalability
Multicomponent	72–94	>95	High
Stepwise Coupling	50–65	85–90	Moderate
Enzymatic	30–40	90–95	Low

Q & A

Q. What are the standard synthetic routes for this compound, and how do reaction conditions influence yield and purity?

The synthesis typically involves multi-step reactions, including cyclocondensation of pyrazole precursors, functional group modifications (e.g., allyloxy or methoxy substitutions), and purification via column chromatography. Reaction conditions (e.g., solvent polarity, temperature, and catalyst choice) critically affect yield. For example, polar aprotic solvents like DMF may enhance cyclization efficiency, while acidic conditions stabilize phenolic groups. Post-synthetic characterization via $^1H$-NMR and X-ray crystallography is essential to confirm structural integrity .

Q. What analytical techniques are recommended for characterizing this compound’s structure?

Key methods include:

• X-ray crystallography : Resolves 3D conformation and hydrogen-bonding networks.
• NMR spectroscopy : Identifies substituent patterns (e.g., methoxy protons at ~3.8 ppm, furan protons at 6.3–7.4 ppm).
• High-resolution mass spectrometry (HRMS) : Validates molecular formula (e.g., expected [M+H]+ ion for C$_{28}$H$_{26}$N$_3$O$_5$).
• FTIR : Confirms functional groups (e.g., hydroxyl stretches at 3200–3500 cm$^{-1}$) .

Q. What are the foundational biological activities reported for this compound?

Preliminary studies on structural analogs suggest:

Analog Structure	Activity	Key Features
1-(2-Hydroxyphenyl)pyrazole	Antioxidant	Hydroxyl group participation in redox
5-Aryl-pyrazole derivatives	Anticancer (IC$_{50}$ ~5 µM)	Aryl groups enhance DNA intercalation
2-Hydroxybenzaldehyde derivatives	Antimicrobial	Electrophilic substituents disrupt membranes .

Advanced Research Questions

Q. How can researchers resolve contradictions in bioactivity data across studies?

Discrepancies often arise from assay variability (e.g., cell line sensitivity, solvent effects). Mitigation strategies include:

• Cross-validation : Test the compound in parallel assays (e.g., MTT vs. resazurin for cytotoxicity).
• Structural analogs comparison : Use SAR tables (see Table above) to isolate pharmacophores.
• Solubility optimization : Replace methoxy with hydrophilic groups (e.g., sulfonate) to improve bioavailability .

Q. What methodologies optimize synthetic yield for scale-up without compromising purity?

Key adjustments include:

• Catalyst screening : Transition-metal catalysts (e.g., Pd/C) for selective hydrogenation of allyloxy groups.
• Solvent gradients : Use ethanol/water mixtures to precipitate impurities during recrystallization.
• Microwave-assisted synthesis : Reduces reaction time (e.g., from 24 h to 2 h for cyclization steps) .

Q. How can computational modeling predict target interactions for this compound?

• Molecular docking : Use software like AutoDock Vina to simulate binding to enzymes (e.g., COX-2 or topoisomerase II).
• Molecular dynamics (MD) simulations : Assess stability of ligand-target complexes over 100-ns trajectories.
• QSAR models : Correlate substituent electronegativity with inhibitory potency (e.g., methoxy vs. fluorine) .

Q. What strategies address stability challenges in aqueous environments?

• pH-sensitive formulations : Encapsulate the compound in liposomes (pH 5–6) for targeted drug delivery.
• Prodrug design : Mask hydroxyl groups as acetyl esters to reduce hydrolysis .

Contradictory Data Analysis Framework

For conflicting results (e.g., variable IC$_{50}$ values):

Replicate experimental protocols (e.g., identical cell lines, serum concentrations).

Validate purity : Use HPLC (>95% purity threshold) to exclude batch-dependent impurities.

Assess stereochemical impact : Enantiomers may exhibit divergent activities (e.g., via chiral chromatography) .